molecular formula C14H19BrO2 B6614819 tert-butyl 4-(4-bromophenyl)butanoate CAS No. 1315468-28-0

tert-butyl 4-(4-bromophenyl)butanoate

Cat. No. B6614819
CAS RN: 1315468-28-0
M. Wt: 299.20 g/mol
InChI Key: DULYJPASNJYZTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of tert-butyl 4-(4-bromophenyl)butanoate can be achieved through a multi-step reaction pathway involving the use of various reagents and catalysts. The starting materials include 4-bromobenzene, tert-butyl acetoacetate, sodium hydride, 1-bromo-4-(tert-butyl)butane, palladium (II) acetate, triethylamine, copper (I) iodide, N,N-dimethylformamide, potassium carbonate, acetic acid, hydrochloric acid, sodium bicarbonate, and sodium chloride.


Molecular Structure Analysis

The molecular structure of tert-butyl 4-(4-bromophenyl)butanoate is represented by the formula C13H16BrO2. The compound is an organic ester and belongs to the family of benzoic acid esters.


Physical And Chemical Properties Analysis

Tert-butyl 4-(4-bromophenyl)butanoate is a white to off-white crystalline solid with a melting point of 78-81°C. This compound has a molecular weight of 359.26 g/mol and a molecular formula of C18H21BrO2. Tert-butyl 4-(4-bromophenyl)butanoate is insoluble in water but is soluble in organic solvents such as chloroform, ethyl acetate, and acetone.

Scientific Research Applications

Safety Considerations

While tert-butyl 4-(4-bromophenyl)butanoate offers exciting possibilities, it’s essential to handle it with care. As a chemical compound, it falls under the category of Dangerous Goods for transport. Researchers should follow safety guidelines and protocols when working with this substance .

Future Directions and Research Opportunities

Ongoing investigations explore additional applications and potential implications of this compound. Researchers may uncover novel uses, including drug discovery, material science, and beyond. Collaborations across disciplines can further unlock its full potential.

Safety and Hazards

The safety information for tert-butyl 4-(4-bromophenyl)butanoate indicates that it may cause skin irritation and serious eye irritation . Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .

Mechanism of Action

Action Environment

The action, efficacy, and stability of TB4BB can be influenced by various environmental factors. For instance, TB4BB is a colorless solid that is soluble in common organic solvents. Its storage temperature is recommended to be at room temperature, in a cool and dark place . It is also light sensitive , which means its stability and efficacy could be affected by exposure to light.

properties

IUPAC Name

tert-butyl 4-(4-bromophenyl)butanoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H19BrO2/c1-14(2,3)17-13(16)6-4-5-11-7-9-12(15)10-8-11/h7-10H,4-6H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DULYJPASNJYZTD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)CCCC1=CC=C(C=C1)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H19BrO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

299.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.